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Compound of Interest

Compound Name: (3,5-Diiodo-tyr1)-dtlet

CAS No.: 103213-63-4

Cat. No.: B560959

Get Quote

Executive Safety Warning: The "Bleach" Hazard
STOP AND READ: Do NOT use standard bleach (sodium hypochlorite) or acidic solutions to

deactivate waste containing (3,5-Diiodo-Tyr1)-DTLET without specific buffering.

The Mechanism: This peptide contains iodinated tyrosine residues.[1] In the presence of

strong oxidizers (like bleach) or low pH, the iodine-carbon bond can cleave, releasing volatile

elemental iodine (

).

The Risk: If the peptide is radiolabeled (

), this releases radioactive gas into the laboratory atmosphere, causing immediate inhalation
hazards and area contamination.

Correct Action: Use alkaline waste streams (pH > 10) or specific iodine-trapping buffers (e.g.,

sodium thiosulfate/sodium hydroxide mixtures) before disposal.
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Material Identification & Risk Profile
(3,5-Diiodo-Tyr1)-DTLET is a potent, synthetic delta-opioid receptor agonist. It is frequently

used in two forms, dictating the disposal pathway:

Feature Scenario A: "Hot" Ligand Scenario B: "Cold" Standard

Labeling
Radiolabeled with Iodine-125 (

)

Non-radioactive (Stable Iodine-

127)

Primary Risk

Radiological: Gamma/X-ray

emission; internal dose

potential.

Biological/Chemical: Potent

opioid activity; halogenated

organic toxicity.

Half-Life
59.4 Days (Physical decay

required)

N/A (Chemical stability is the

concern)

Regulatory Body
NRC (USA) / CNSC (Canada) /

Local Radiation Safety

EPA (RCRA) / Local Chemical

Waste Authority

Waste Code
LLW (Low-Level Radioactive

Waste)

Halogenated Organic (often

RCRA code F001/F002 or U-

listed equivalent)

Disposal Decision Matrix
This logic flow ensures you select the compliant stream.
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Waste Containing
(3,5-Diiodo-Tyr1)-DTLET

Is it Radiolabeled (I-125)?

YES: Radioactive Stream

Yes

NO: Chemical Stream

No

Liquid or Solid?

LIQUID:
1. Adjust pH > 10

2. Add Na-Thiosulfate
3. Segregate into I-125 Carboy

SOLID:
1. Double bag in yellow/magenta bags

2. Segregate into I-125 Drum

Decay-in-Storage
(>10 Half-lives / ~600 days)

Survey & Release
(Must be < Background)

Chemical Deactivation
(Incineration preferred)

Disposal:
Halogenated Organic Waste Stream

Click to download full resolution via product page

Figure 1: Decision tree for segregation of iodinated peptide waste. Note the strict separation of

radioactive and chemical streams.

Protocol A: Radioactive Disposal ( -Labeled)
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Objective: Isolate radioactivity until it decays to background levels (Decay-in-Storage) or

transfer to a licensed broker.

Step 1: Stabilization (Liquids Only)
Why: Prevents volatilization of radioactive iodine.

Action: Ensure the liquid waste container contains a stabilizer.

Recipe: 0.1 M NaOH + 0.1 M Sodium Thiosulfate.

Check: Verify pH is > 10 using pH paper. Never add acid to this carboy.

Step 2: Segregation & Packaging
Solids: Place contaminated gloves, tips, and columns into yellow/magenta radioactive waste

bags. Double bag to prevent puncture.

Liquids: Pour into designated polyethylene carboys. Do not overfill (leave 10% headspace).

Labeling: Tag with Isotope (

), Activity (estimated

), Date, and Generator Name.

Step 3: Decay-in-Storage (DIS)
Regulatory Rule: Most licenses allow DIS for isotopes with

days.

Duration: Hold for minimum 10 half-lives.

Half-life: 59.4 days.

Required Hold Time: ~600 days (approx. 20 months).

Storage: Store in a lead-shielded cabinet (1/8 inch lead thickness is usually sufficient for low-

energy
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gammas).

Step 4: Clearance Survey
Move waste to a low-background area.

Use a Low-Energy Gamma Scintillation Probe (NaI detector). Note: Standard Geiger-Muller

(GM) pancakes are inefficient for

.

Remove shielding. Survey all surfaces.

Pass Criteria: If reading equals background (BKG), deface all radioactive labels and dispose

of as Chemical Waste (see Protocol B).

Protocol B: Chemical Disposal ("Cold" Peptide)
Objective: Prevent environmental contamination by potent opioid agonists and halogenated

organics.

Step 1: Deactivation
Preferred Method:Incineration.[2] This is the only method that guarantees total destruction of

the peptide backbone and the halogenated tyrosine.

Alternative (Liquid Pre-treatment): If incineration is off-site, treat liquid waste with alkaline

hydrolysis (NaOH > 1M) for 24 hours.

Caution: As noted in the executive warning, avoid acidic oxidation.

Step 2: Waste Classification
Classify the waste under RCRA (Resource Conservation and Recovery Act) guidelines.

Primary Classification:Halogenated Organic Waste.

Secondary Classification: Toxic (due to biological potency).

Step 3: Containerization
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Use amber glass or HDPE containers compatible with halogenated solvents.

Label clearly: "Hazardous Waste: Halogenated Organics. Contains (3,5-Diiodo-Tyr1)-
DTLET. Toxic."

Do not mix with non-halogenated solvents (e.g., acetone/ethanol mixtures) if your facility

separates them, as halogenated disposal is significantly more expensive.

Emergency Procedures: Spills
Scenario:

-DTLET Liquid Spill
Notify & Isolate: Alert nearby personnel. Cordon off the area.

PPE: Double gloves, lab coat, safety glasses, and shoe covers.

Stabilize: Cover the spill with absorbent pads soaked in 0.1M Sodium Thiosulfate/NaOH.

This prevents iodine volatility during cleanup.

Clean: Wipe from the outside in. Place all pads in radioactive waste bags.

Survey: Use the NaI Scintillation probe to verify the area is clean.

Report: Contact your Radiation Safety Officer (RSO) immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

